Cas no 1639892-90-2 (4-Piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester)

• Product Name: 4-Piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester
• CAS No: 1639892-90-2
• MF: C₂₀H₃₀BNO₄
• MW: 359.267506122589
• CID: 5434503
• Update Time: 2025-06-08

4-Piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester

• Inchi： 1S/C20H30BNO4/c1-6-24-18(23)15-11-13-22(14-12-15)17-9-7-16(8-10-17)21-25-19(2,3)20(4,5)26-21/h7-10,15H,6,11-14H2,1-5H3
• InChI Key： HRXLXGWJVGUYDQ-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2C=CC(N3CCC(C(=O)OCC)CC3)=CC=2)O1)(C)C)C

Additional information on 4-Piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester

Introduction to 4-Piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester (CAS No. 1639892-90-2)

4-Piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester, identified by the CAS number 1639892-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of potential therapeutic agents. The unique structural features of this molecule, particularly its piperidine core and boronic ester functionality, contribute to its versatility in drug design and molecular manipulation.

The molecular structure of 4-piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester incorporates a piperidine ring substituted with an ethyl ester group at the 1-position and a phenyl ring linked via a boronic ester moiety at the 4-position. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group enhances the compound's stability and reactivity in cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. This feature makes it particularly useful in Suzuki-Miyaura cross-coupling reactions, a cornerstone technique for constructing biaryl systems that are prevalent in many bioactive molecules.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The piperidine scaffold is widely recognized for its ability to modulate biological targets such as enzymes and receptors due to its favorable physicochemical properties. The introduction of aryl groups through boronic ester linkages allows for further functionalization and diversification of the molecular framework. This adaptability has positioned 4-piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester as a key building block in the synthesis of small-molecule drugs targeting various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By leveraging the structural motif of piperidine and incorporating it with aryl groups via cross-coupling reactions facilitated by the boronic ester functionality, researchers can generate highly specific inhibitors. The latest advancements in medicinal chemistry have demonstrated that compounds with similar structural features exhibit potent activity against kinases while maintaining good selectivity profiles.

The synthesis of 4-piperidinecarboxylic acid, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, ethyl ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. The use of tetramethyl-1, 3, 2-dioxaborolan - - - - - - - - - - - - - anl anl anl anl anl anl anl anl anl anl anl anl anl yl group not only improves the handling of the boronic ester but also enhances the overall yield and purity of the final product. These synthetic methodologies align with current trends toward greener and more efficient chemical processes.

Recent studies have also explored the use of this compound in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small-molecule fragments capable of binding to biological targets with high affinity. These fragments can then be modified and linked together to form more potent and selective drug candidates. The structural flexibility offered by 4-piperidinecarboxylic acid, 1-[, *[* *]*]*]*]*]*]*]*]*]-, ethyl ester makes it an ideal candidate for generating diverse chemical libraries suitable for FBDD campaigns.

The pharmacokinetic properties of this compound are another area of interest. Researchers have been evaluating how modifications at different positions on the piperidine ring influence absorption، distribution، metabolism، excretion (ADME) profiles. By optimizing these parameters， scientists can enhance the bioavailability and therapeutic efficacy of drug candidates derived from this scaffold. Preliminary data suggest that compounds with similar structures exhibit favorable pharmacokinetic profiles， making them attractive for further development.

Moreover， the role of computational chemistry in designing and optimizing molecules like 4-piperidinecarboxylic acid, 1-[, *[* *]*]*]*]*]*]*]*]-, ethyl ester cannot be overstated。 Advanced computational methods， including molecular docking و molecular dynamics simulations، have enabled researchers to predict how these compounds interact with biological targets at atomic resolution。 This approach has significantly reduced the time و cost associated with traditional high-throughput screening methods، allowing for more targeted و efficient drug discovery efforts。

The versatility của this compound extends beyond kinase inhibition. Emerging evidence suggests that it may also have applications in other therapeutic areas， such as central nervous system (CNS) disorders và metabolic diseases。 The ability to fine-tune its structure through cross-coupling reactions provides a robust platform for developing novel therapeutics with tailored biological activities.

In conclusion， 4-piperidinecarboxylic acid, 1-[, *[* *]*]*]*]*]*]*]*]-, ethyl ester (CAS No. 1639892-90-2) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， coupled with its reactivity و functionalization potential، make it a valuable tool for drug discovery und development。 As research continues to uncover new applications và optimize synthetic routes， this compound is poised to play a pivotal role in shaping the future của medicinal chemistry und drug design.